1-[5-(acetylamino)-2-chlorobenzoyl]piperidine-2-carboxylic acid

• IUPAC Name: 1-(5-acetamido-2-chlorobenzoyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C15H17ClN2O4/c1-9(19)17-10-5-6-12(16)11(8-10)14(20)18-7-3-2-4-13(18)15(21)22/h5-6,8,13H,2-4,7H2,1H3,(H,17,19)(H,21,22)
• InChI Key: XPBDUBSXEGHTDO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)Cl)C(=O)N2CCCCC2C(=O)O
• Molecular Formula: C15H17ClN2O4
• Molecular Weight: 324.76 g/mol

Description

The compound “1-[5-(acetylamino)-2-chlorobenzoyl]piperidine-2-carboxylic acid” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The molecule also includes an acetylamino group and a chlorobenzoyl group.

Mechanism of Action

Target of Action

The primary target of the compound “1-[5-(acetylamino)-2-chlorobenzoyl]piperidine-2-carboxylic acid” is currently unknown . The compound’s structure suggests it may interact with proteins or enzymes that have affinity for benzene derivatives or carboxylic acids .

Mode of Action

Without specific information on the compound’s target, the exact mode of action is difficult to determine . Based on its structure, it could potentially undergo nucleophilic substitution reactions at the benzylic position .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown .

Action Environment

Environmental factors such as pH and temperature can influence the compound’s action, efficacy, and stability . For instance, boronic acids and their esters, which are structurally similar to this compound, are known to be only marginally stable in water . Therefore, the compound’s stability and reactivity could be significantly influenced by the presence of water and the pH of the environment .

Advantages and Limitations for Lab Experiments

ACPC has several advantages for lab experiments. It is relatively easy to synthesize and is stable under standard laboratory conditions. However, its low solubility in water can make it challenging to work with in certain experiments. Additionally, ACPC has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on ACPC. One potential area of research is the development of ACPC derivatives with improved solubility and bioavailability. Another area of research is the investigation of ACPC's potential therapeutic applications in human clinical trials. Additionally, further research is needed to fully understand the mechanism of action of ACPC and its potential effects on various physiological processes.

Scientific Research Applications

ACPC has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory effects. ACPC has also been shown to improve cognitive function and memory in animal models, making it a potential treatment for neurodegenerative disorders.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions. Unfortunately, specific safety data for this compound was not found in the available literature.